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  4. 7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride
7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride 7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride
Brand Name: Vulcanchem
CAS No.: 178173-90-5
VCID: VC0067774
InChI: InChI=1S/C19H22FN3O4.ClH/c1-9-13-15(23(11-3-4-11)8-12(17(13)24)19(25)26)18(27-2)16(14(9)20)22-6-5-10(21)7-22;/h8,10-11H,3-7,21H2,1-2H3,(H,25,26);1H/t10-;/m0./s1
SMILES: CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl
Molecular Formula: C19H23ClFN3O4
Molecular Weight: 411.9 g/mol

7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride

CAS No.: 178173-90-5

Main Products

VCID: VC0067774

Molecular Formula: C19H23ClFN3O4

Molecular Weight: 411.9 g/mol

7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride - 178173-90-5

CAS No. 178173-90-5
Product Name 7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride
Molecular Formula C19H23ClFN3O4
Molecular Weight 411.9 g/mol
IUPAC Name 7-[(3S)-3-aminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4-oxoquinoline-3-carboxylic acid;hydrochloride
Standard InChI InChI=1S/C19H22FN3O4.ClH/c1-9-13-15(23(11-3-4-11)8-12(17(13)24)19(25)26)18(27-2)16(14(9)20)22-6-5-10(21)7-22;/h8,10-11H,3-7,21H2,1-2H3,(H,25,26);1H/t10-;/m0./s1
Standard InChIKey BVMLNJHQNYYZKW-PPHPATTJSA-N
Isomeric SMILES CC1=C2C(=C(C(=C1F)N3CC[C@@H](C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl
SMILES CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl
Canonical SMILES CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC)N(C=C(C2=O)C(=O)O)C4CC4.Cl
Synonyms 7-(3-aminopyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-8-methoxy-5-methyl-4 -oxo-quinoline-3-carboxylic acid hydrochloride
PubChem Compound 21149990
Last Modified Nov 11 2021
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